Cas no 2244775-31-1 (F-1)

• Product Name: F-1
• CAS No: 2244775-31-1
• MF: C₂₂H₂₇ClN₈O₃S
• MW: 519.019581079483
• CID: 4735624
• Update Time: 2024-11-04

F-1 Chemical and Physical Properties

Names and Identifiers

• F-1
• BDBM50467298
• N-[2-[[5-chloro-2-[[2-methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-yl]amino]pyrimidin-4-yl]amino]phen

• Inchi： 1S/C22H27ClN8O3S/c1-30-10-12-31(13-11-30)19-9-8-18(21(27-19)34-2)26-22-24-14-15(23)20(28-22)25-16-6-4-5-7-17(16)29-35(3,32)33/h4-9,14,29H,10-13H2,1-3H3,(H2,24,25,26,28)
• InChI Key： KVGQFDSHCXICPE-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1NS(C)(=O)=O)NC1=C(N=C(C=C1)N1CCN(C)CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• XLogP3: 3
• Topological Polar Surface Area: 133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines